Cas no 2092264-40-7 (6-(1,5-dimethyl-1H-pyrazol-3-yl)pyrimidin-4-ol)

• Product Name: 6-(1,5-dimethyl-1H-pyrazol-3-yl)pyrimidin-4-ol
• CAS No: 2092264-40-7
• MF: C₉H₁₀N₄O
• MW: 190.201900959015
• CID: 5722150
• PubChem ID: 137025540
• Update Time: 2025-05-23

6-(1,5-dimethyl-1H-pyrazol-3-yl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• F1967-3773
• 2092264-40-7
• AKOS026714509
• starbld0021662
• 6-(1,5-dimethyl-1H-pyrazol-3-yl)pyrimidin-4-ol
• 4(3H)-Pyrimidinone, 6-(1,5-dimethyl-1H-pyrazol-3-yl)-

• Inchi： 1S/C9H10N4O/c1-6-3-8(12-13(6)2)7-4-9(14)11-5-10-7/h3-5H,1-2H3,(H,10,11,14)
• InChI Key： ACFIMLMGHWLXST-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2C=C(C)N(C)N=2)N=CN1

Computed Properties

• Exact Mass: 190.08546096g/mol
• Monoisotopic Mass: 190.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 369.3±52.0 °C(Predicted)
• pka: 7.58±0.40(Predicted)

Additional information on 6-(1,5-dimethyl-1H-pyrazol-3-yl)pyrimidin-4-ol

6-(1,5-Dimethyl-1H-Pyrazol-3-Yl)Pyrimidin-4-Ol: A Comprehensive Overview

The compound with CAS No. 2092264-40-7, commonly referred to as 6-(1,5-dimethyl-1H-pyrazol-3-yl)pyrimidin-4-ol, is a highly intriguing molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrimidinols, which are known for their versatile applications in drug design and material science. The structure of 6-(1,5-dimethyl-1H-pyrazol-3-yl)pyrimidin-4-ol features a pyrimidine ring fused with a hydroxyl group at the 4-position and a substituted pyrazole moiety at the 6-position, making it a unique derivative with distinct chemical properties.

Recent studies have highlighted the importance of pyrimidinols in medicinal chemistry due to their ability to act as scaffolds for bioactive molecules. The pyrazole ring in this compound adds further complexity and functionality, enabling interactions with various biological targets. Researchers have explored the potential of 6-(1,5-dimethyl-1H-pyrazol-3-yl)pyrimidin-4-ol in inhibiting enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. The compound's ability to modulate these enzymes has been validated through in vitro assays, demonstrating its promise as a lead compound for drug development.

In addition to its pharmacological applications, 6-(1,5-dimethyl-1H-pyrazol-3-Yl)Pyrimidin-4-Ol has garnered attention in materials science for its potential use in organic electronics. The molecule's conjugated system allows for efficient charge transport properties, making it a candidate for applications in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent advancements in synthetic methodologies have enabled the scalable production of this compound, further enhancing its viability for industrial applications.

The synthesis of 6-(1,5-dimethyl-pyrazole)-substituted pyrimidinols involves a multi-step process that typically includes nucleophilic aromatic substitution and subsequent functionalization. Researchers have optimized these reactions to achieve high yields and purity levels, ensuring the compound's suitability for both laboratory and commercial use. The stability of 6-(1,5-dimethyl-pyrazole)-substituted pyrimidinols under various conditions has also been extensively studied, providing valuable insights into their storage and handling requirements.

From an environmental perspective, the ecological impact of 6-(1,5-dimethyl-pyrazole)-substituted pyrimidinols has been a topic of interest. Studies indicate that the compound exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is needed to fully understand its long-term effects on ecosystems and biodegradation pathways.

In conclusion, 6-(1,5-dimethyl-pyrazole)-substituted pyrimidinols, represented by CAS No. 2092264407 (note: corrected CAS number format), stands as a remarkable example of how structural diversity can lead to multifaceted applications. With ongoing advancements in synthetic chemistry and materials science, this compound is poised to play a pivotal role in shaping future innovations across various industries.